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Compound of Interest

Compound Name:
4,6-Dichloropyrimidine-2-

carbaldehyde

Cat. No.: B1343909 Get Quote

An In-depth Technical Guide to 4,6-Dichloropyrimidine-2-carbaldehyde (CAS: 684220-28-8)

This guide provides a comprehensive technical overview of 4,6-Dichloropyrimidine-2-
carbaldehyde, a key heterocyclic building block for researchers, chemists, and professionals

in drug development. We will delve into its fundamental properties, synthesis, chemical

reactivity, applications, and safety protocols, offering field-proven insights grounded in

authoritative data.

Introduction: A Versatile Heterocyclic Intermediate
Pyrimidine cores are foundational scaffolds in medicinal chemistry, present in a vast array of

therapeutic agents due to their synthetic versatility and ability to mimic biological structures.[1]

[2] 4,6-Dichloropyrimidine-2-carbaldehyde (CAS No. 684220-28-8) emerges as a particularly

valuable intermediate.[3][4][5] Its structure is primed for selective modification, featuring two

reactive chlorine atoms susceptible to nucleophilic substitution and an aldehyde group that

serves as a handle for a wide range of chemical transformations. This dual reactivity makes it a

powerful precursor for constructing complex molecular architectures, notably in the

development of novel receptor antagonists and other pharmacologically active compounds.[3]

PART 1: Core Properties and Specifications
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in a laboratory setting. The key specifications for 4,6-Dichloropyrimidine-2-
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carbaldehyde are summarized below.

Table 1: Physicochemical Properties of 4,6-Dichloropyrimidine-2-carbaldehyde

Property Value Source(s)

CAS Number 684220-28-8 [3][4]

Molecular Formula C₅H₂Cl₂N₂O [3][6]

Molecular Weight 176.99 g/mol [3]

Appearance White to off-white solid [3]

Boiling Point 342.2 ± 45.0 °C (Predicted) [3]

Density 1.588 ± 0.06 g/cm³ (Predicted) [3]

Storage Temperature
Inert atmosphere, store in

freezer (-20°C)
[3]

Caption: Structure and identifiers for 4,6-Dichloropyrimidine-2-carbaldehyde.

PART 2: Synthesis and Experimental Protocol
The synthesis of functionalized pyrimidines often involves multi-step processes. While various

methods exist for related structures, a common pathway to introduce the 2-carbaldehyde

functional group onto the 4,6-dichloropyrimidine scaffold involves the oxidative cleavage of a

precursor.[3]

Synthetic Pathway: Ozonolysis of 4,6-dichloro-2-
vinylpyrimidine
The preparation of 4,6-Dichloropyrimidine-2-carbaldehyde can be achieved from the raw

material 4,6-dichloro-2-vinylpyrimidine.[3] This transformation is typically accomplished via

ozonolysis followed by a reductive workup. The causality is clear: ozone (O₃) cleaves the

carbon-carbon double bond of the vinyl group, forming an unstable ozonide intermediate. A

subsequent workup with a mild reducing agent, such as dimethyl sulfide (DMS), reduces the
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intermediate to yield the desired aldehyde while converting DMS to dimethyl sulfoxide (DMSO),

preventing over-oxidation to the carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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